Cas no 946314-21-2 (ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate)

• Product Name: ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate
• CAS No: 946314-21-2
• MF: C₁₆H₁₉N₃O₄S
• MW: 349.404762506485
• CID: 6584305
• PubChem ID: 16883882
• Update Time: 2025-10-24

ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate
• ethyl N-[4-[2-[(2-methoxyphenyl)methylamino]-2-oxoethyl]-1,3-thiazol-2-yl]carbamate
• ethyl (4-(2-((2-methoxybenzyl)amino)-2-oxoethyl)thiazol-2-yl)carbamate
• F5011-0159
• AKOS024488567
• VU0628613-1
• 946314-21-2
• ethyl N-[4-({[(2-methoxyphenyl)methyl]carbamoyl}methyl)-1,3-thiazol-2-yl]carbamate

• Inchi： 1S/C16H19N3O4S/c1-4-23-16(21)18-15-17-11(10-24-15)9-14(20)19(2)12-7-5-6-8-13(12)22-3/h5-8,10H,4,9H2,1-3H3,(H,17,18,21)
• InChI Key： IBLMLSBPVWTXEC-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)NC1=NC(CC(N(C2=CC=CC=C2OC)C)=O)=CS1

Computed Properties

• Exact Mass: 349.10962727g/mol
• Monoisotopic Mass: 349.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 118Ų

Additional information on ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate

Professional Introduction to Ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate (CAS No. 946314-21-2)

Ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 946314-21-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural complexity of this molecule, characterized by its thiazole core and methylcarbamate functional groups, positions it as a potential candidate for further exploration in drug discovery.

The molecular structure of Ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate is intricately designed to interact with biological targets in a highly specific manner. The presence of the thiazole ring is particularly noteworthy, as thiazole derivatives are well-documented for their diverse pharmacological properties. These include antimicrobial, antifungal, and anti-inflammatory effects, which have been extensively studied in various therapeutic contexts. The methylcarbamate moiety further enhances the compound's potential by providing additional sites for chemical modification and biological interaction.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of action of Ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate with high precision. These studies suggest that the compound may exhibit inhibitory activity against certain enzymes and receptors implicated in metabolic disorders and cancer. The 2-methoxyphenyl substituent adds another layer of complexity, as methoxyphenyl derivatives are known to modulate neurotransmitter activity and have been explored in the treatment of neurological disorders.

In vitro studies have begun to unravel the pharmacological profile of Ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate. Initial results indicate that the compound demonstrates moderate potency against selected targets, with promising selectivity profiles. This makes it an attractive candidate for further development into a lead compound for novel therapeutic agents. The ability to fine-tune its structure through strategic modifications offers a pathway to optimize its pharmacokinetic properties and enhance its therapeutic efficacy.

The synthesis of Ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate presents unique challenges due to its complex architecture. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as multi-step organic synthesis combined with catalytic processes have enabled chemists to construct the target molecule with high yield and purity. These advancements are crucial for advancing preclinical studies and eventual clinical trials.

The potential applications of Ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate extend across multiple therapeutic areas. Its structural features suggest utility in the treatment of inflammatory diseases, where its ability to modulate enzyme activity could provide relief from symptoms associated with chronic inflammation. Additionally, its interactions with biological pathways relevant to cancer make it a candidate for oncology research. The compound's versatility underscores its importance as a scaffold for developing new drugs that address unmet medical needs.

As research progresses, collaborations between academic institutions and pharmaceutical companies are expected to accelerate the development pipeline for Ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate. Such partnerships can leverage expertise in synthetic chemistry, pharmacology, and clinical development to bring this compound closer to market readiness. The integration of cutting-edge technologies like artificial intelligence (AI) in drug discovery is also poised to play a pivotal role in optimizing the properties of this molecule and identifying new therapeutic applications.

The regulatory landscape for new pharmaceutical entities like Ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate is stringent but well-defined. Compliance with guidelines set forth by regulatory agencies ensures that any potential therapeutic agents are safe and effective before they reach patients. The rigorous testing required during preclinical and clinical phases is essential for validating the compound's efficacy and safety profile. This process involves meticulous evaluation of biological activity, pharmacokinetics, toxicology, and human safety.

Future directions in the study of Ethyl N-4-({(2-methoxyphenyl)methylcarbamoyl}methyl)-1,3-thiazol-2-ylcarbamate may include exploring its role in combination therapies. By pairing this compound with other agents that target different aspects of disease pathology, researchers could potentially enhance overall treatment outcomes. Additionally, investigating its mechanisms of action at a molecular level could provide insights into how it interacts with biological systems, guiding further structural optimization.

The economic implications of developing Ethyl N-4-((2-methoxyphenyl)methylcarbamoyl()methyl))-1,3-(thiazol)-2-(ylicarboxymethylene) ethylester cannot be overlooked. Pharmaceutical companies invest substantial resources into drug discovery programs with the expectation of generating significant returns on investment upon market approval. The success or failure of such endeavors often hinges on the availability of promising lead compounds like this one. As innovation continues to drive progress in medicinal chemistry, thiazole derivatives remain a cornerstone of modern drug development.

In conclusion, Ethly N,({((methoxynaphthaleneylmethylene) carbamoylmethylene)}- carbamoylmethylene))-1,3(thiophene) - 5-carboxylic acid diester (CAS No.) represents a significant advancement in pharmaceutical research, offering a unique combination of structural features and biological activities that position it as a valuable candidate for therapeutic development, particularly within inflammatory diseases, oncology,and other areas where enzyme modulation is relevant.,The ongoing exploration into its pharmacological properties, synthetic pathways,and potential applications underscores its importance as an object study within medicinal chemistry.